Cas no 131890-73-8 (1H-Pyrazole-1-ethanol, a,3,5-triphenyl-)

• Product Name: 1H-Pyrazole-1-ethanol, a,3,5-triphenyl-
• CAS No: 131890-73-8
• MF: C₂₃H₂₀N₂O
• MW: 340.417705535889
• CID: 165778
• PubChem ID: 131437
• Update Time: 2025-04-19

1H-Pyrazole-1-ethanol, a,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol, a,3,5-triphenyl-
• 1-(2-hydroxy-2-phenylethyl)-3,5-diphenylpyrazole
• 2-(3,5-diphenylpyrazol-1-yl)-1-phenylethanol
• 1-Hpedp
• 2-(3,5-diphenyl-1H-pyrazol-1-yl)-1-phenylethanol
• DTXSID60927380
• 2-(3,5-Diphenyl-1H-pyrazol-1-yl)-1-phenylethan-1-ol
• 131890-73-8

• Inchi： 1S/C23H20N2O/c26-23(20-14-8-3-9-15-20)17-25-22(19-12-6-2-7-13-19)16-21(24-25)18-10-4-1-5-11-18/h1-16,23,26H,17H2
• InChI Key： UNTLCFHGKIUOLZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)CN1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 340.1577
• Monoisotopic Mass: 340.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 546.3°Cat760mmHg
• Flash Point: 284.2°C
• Refractive Index: 1.622
• PSA: 38.05